Cas no 96573-85-2 (carbamodithioic acid - methanamine (1:1))

• Product Name: carbamodithioic acid - methanamine (1:1)
• CAS No: 96573-85-2
• MF: C₂H₈N₂S₂
• MW: 124.228317260742
• CID: 1986824
• PubChem ID: 3037404
• Update Time: 2025-04-21

carbamodithioic acid - methanamine (1:1) Chemical and Physical Properties

Names and Identifiers

• carbamodithioic acid - methanamine (1:1)
• carbamodithioic acid,methanamine
• DTXSID40242346
• 96573-85-2

• Inchi： 1S/CH3NS2.CH5N/c2-1(3)4;1-2/h(H3,2,3,4);2H2,1H3
• InChI Key： GBTSFYUNUNZILP-UHFFFAOYSA-N
• SMILES： SC(N)=S.NC

Computed Properties

• Exact Mass: 124.01289
• Monoisotopic Mass: 124.01289
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 35
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.1

Experimental Properties

• Boiling Point: 147.5°C at 760 mmHg
• Flash Point: 43°C